ethyl 4-(2,5-dimethoxybenzylidene)-1-(2-methoxyethyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate

• Molecular Formula: C20H25NO6
• Molecular Weight: 375.4 g/mol
• IUPAC Name: ethyl (4Z)-4-[(2,5-dimethoxyphenyl)methylidene]-1-(2-methoxyethyl)-2-methyl-5-oxopyrrole-3-carboxylate
• InChI: InChI=1S/C20H25NO6/c1-6-27-20(23)18-13(2)21(9-10-24-3)19(22)16(18)12-14-11-15(25-4)7-8-17(14)26-5/h7-8,11-12H,6,9-10H2,1-5H3/b16-12-
• InChI Key: ZREKWWMLGTVAMR-VBKFSLOCSA-N
• Isomeric SMILES: CCOC(=O)C\1=C(N(C(=O)/C1=C\C2=C(C=CC(=C2)OC)OC)CCOC)C
• SMILES: CCOC(=O)C1=C(N(C(=O)C1=CC2=C(C=CC(=C2)OC)OC)CCOC)C

Description

Ethyl 4-(2,5-dimethoxybenzylidene)-1-(2-methoxyethyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. It belongs to the class of pyrrole derivatives and has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of ethyl 4-(2,5-dimethoxybenzylidene)-1-(2-methoxyethyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been studied in vitro. It has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which is thought to be beneficial in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that ethyl 4-(2,5-dimethoxybenzylidene)-1-(2-methoxyethyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate exhibits a range of biochemical and physiological effects. It has been found to have antioxidant and anti-inflammatory activities, as well as the ability to inhibit the growth of cancer cells. It has also been shown to have a protective effect on the liver and to improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 4-(2,5-dimethoxybenzylidene)-1-(2-methoxyethyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate in lab experiments include its ability to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation. However, its limitations include the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of ethyl 4-(2,5-dimethoxybenzylidene)-1-(2-methoxyethyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate. These include further studies to determine its safety and efficacy in humans, as well as investigations into its potential for the treatment of other diseases. Additionally, future research could focus on the development of new synthesis methods for the compound and the identification of its molecular targets.

Synthesis Methods

The synthesis of ethyl 4-(2,5-dimethoxybenzylidene)-1-(2-methoxyethyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been described in the literature. One method involves the reaction of 2,5-dimethoxybenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate and acetic acid to yield ethyl 4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylate. This compound is then reacted with 2-methoxyethylamine and acetic anhydride to obtain the final product.

Scientific Research Applications

Ethyl 4-(2,5-dimethoxybenzylidene)-1-(2-methoxyethyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been the subject of scientific research due to its potential applications in the field of medicine. It has been found to exhibit antitumor, antifungal, and antibacterial activities. Studies have also shown that it has the potential to be used as a therapeutic agent for the treatment of Alzheimer's disease.